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molecular formula C15H12O B1627843 (E)-2,3-dideuterio-1,3-bis(2,3,4,5,6-pentadeuteriophenyl)prop-2-en-1-one CAS No. 307496-21-5

(E)-2,3-dideuterio-1,3-bis(2,3,4,5,6-pentadeuteriophenyl)prop-2-en-1-one

Cat. No. B1627843
CAS RN: 307496-21-5
M. Wt: 220.33 g/mol
InChI Key: DQFBYFPFKXHELB-KVFDGITRSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04163799

Procedure details

20.8 g (0.1 mol) of chalcone (1,3-diphenyl 1-propenone) are dissolved hot in 12.0 g (0.102 mol) of benzyl cyanide. 60 ml of hexane-absolute alcohol mixture (20-80) are added; the reaction medium is cooled to 0° C. in an ice-salt mixture. The catalyst (8 ml of 2 N ethanol KOH) is then added slowly. Crystallisation intervenes very quickly in the vessel, about 1 hour after the beginning of pouring which lasts 3/4 of an hour. The vessel is then placed in the refrigerator for the night.
Name
chalcone
Quantity
20.8 g
Type
reactant
Reaction Step One
Name
benzyl cyanide
Quantity
12 g
Type
reactant
Reaction Step One
[Compound]
Name
ice-salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol KOH
Quantity
8 mL
Type
reactant
Reaction Step Three
Name
hexane
Quantity
60 mL
Type
solvent
Reaction Step Four
Name
3,4,6-triphenyl 3,4,5,6-tetrahydro 2-pyrone

Identifiers

REACTION_CXSMILES
[C:1]1([CH:7]=[CH:8][C:9]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)=[O:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH2:17]([C:24]#N)[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1.C([OH:28])C.[OH-].[K+]>CCCCCC>[C:18]1([CH:17]2[CH:7]([C:1]3[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=3)[CH2:8][CH:9]([C:11]3[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=3)[O:10][C:24]2=[O:28])[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1 |f:2.3.4|

Inputs

Step One
Name
chalcone
Quantity
20.8 g
Type
reactant
Smiles
C1(=CC=CC=C1)C=CC(=O)C1=CC=CC=C1
Name
benzyl cyanide
Quantity
12 g
Type
reactant
Smiles
C(C1=CC=CC=C1)C#N
Step Two
[Compound]
Name
ice-salt
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
ethanol KOH
Quantity
8 mL
Type
reactant
Smiles
C(C)O.[OH-].[K+]
Step Four
Name
hexane
Quantity
60 mL
Type
solvent
Smiles
CCCCCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Crystallisation intervenes very quickly in the vessel, about 1 hour after the beginning
Duration
1 h
ADDITION
Type
ADDITION
Details
of pouring which
CUSTOM
Type
CUSTOM
Details
3/4 of an hour

Outcomes

Product
Name
3,4,6-triphenyl 3,4,5,6-tetrahydro 2-pyrone
Type
Smiles
C1(=CC=CC=C1)C1C(OC(CC1C1=CC=CC=C1)C1=CC=CC=C1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.